![molecular formula C11H16N2O5S B7579655 2-[4-[2-(4-Oxo-1,3-thiazolidin-3-yl)acetyl]morpholin-2-yl]acetic acid](/img/structure/B7579655.png)
2-[4-[2-(4-Oxo-1,3-thiazolidin-3-yl)acetyl]morpholin-2-yl]acetic acid
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Overview
Description
2-[4-[2-(4-Oxo-1,3-thiazolidin-3-yl)acetyl]morpholin-2-yl]acetic acid is a chemical compound that has gained significant attention from the scientific community due to its unique properties and potential applications. This compound is commonly referred to as OTMA, and it is a thiazolidinone derivative that has shown promising results in various scientific studies.
Mechanism of Action
The mechanism of action of OTMA is not fully understood. However, studies have shown that OTMA can inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are involved in the production of inflammatory mediators, and their inhibition can lead to a reduction in inflammation.
Biochemical and Physiological Effects:
OTMA has been shown to have various biochemical and physiological effects. Studies have shown that OTMA can reduce the production of inflammatory mediators, such as prostaglandin E2 (PGE2) and leukotriene B4 (LTB4). OTMA has also been shown to induce apoptosis (programmed cell death) in cancer cells.
Advantages and Limitations for Lab Experiments
OTMA has several advantages for lab experiments. It is relatively easy to synthesize, and it has shown promising results in various in vitro and in vivo studies. However, OTMA has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on OTMA. One area of research is the development of more efficient synthesis methods for OTMA. Another area of research is the investigation of the potential use of OTMA as a drug candidate for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of OTMA and its potential side effects. Finally, the potential use of OTMA as a diagnostic agent for cancer detection should be explored further.
Synthesis Methods
The synthesis of OTMA involves the reaction of morpholine with 4-(2-bromoacetyl)thiazolidin-2-one in the presence of a base. The resulting product is then hydrolyzed to yield OTMA. This synthesis method has been modified by various researchers to improve the yield and purity of OTMA.
Scientific Research Applications
OTMA has been extensively studied for its potential applications in various scientific fields. One of the primary applications of OTMA is in the field of medicinal chemistry. OTMA has shown promising results as a potential drug candidate for the treatment of various diseases, including cancer, diabetes, and inflammation. OTMA has also been studied for its potential use as a diagnostic agent for cancer detection.
properties
IUPAC Name |
2-[4-[2-(4-oxo-1,3-thiazolidin-3-yl)acetyl]morpholin-2-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O5S/c14-9(5-13-7-19-6-10(13)15)12-1-2-18-8(4-12)3-11(16)17/h8H,1-7H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVJPSQVNJSTBKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1C(=O)CN2CSCC2=O)CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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